Cas no 1228631-13-7 (4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester)

• Product Name: 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester
• CAS No: 1228631-13-7
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.284686803818
• MDL: MFCD14706198
• CID: 2132749
• PubChem ID: 49761211
• Update Time: 2025-07-20

4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• benzyl 4-amino-3-fluoropiperidine-1-carboxylate
• 1821776-21-9
• MFCD14706198
• AKOS023601862
• SY344622
• (3R,4R)-Benzyl 4-amino-3-fluoropiperidine-1-carboxylate
• MFCD24383622
• SB21999
• (3S,4S)1-Cbz-4-amino-3-fluoropiperidine
• 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, phenylmethyl ester
• 4-AMINO-3-FLUORO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• SB10840
• AS-72068
• SB43139
• DB-062108
• 1268520-05-3
• BENZYL (3S,4S)-4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE
• benzyl4-amino-3-fluoropiperidine-1-carboxylate
• SB21998
• BENZYL (3S,4R)-4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE
• cis-1-cbz-4-amino-3-fluoropiperidine
• SB10839
• benzyl (3S,4R)-4-amino-3-fluoro-piperidine-1-carboxylate
• CS-W001347
• 1-Cbz-4-amino-3-fluoropiperidine
• benzyl trans-4-amino-3-fluoropiperidine-1-carboxylate
• 1228631-13-7
• trans-1-cbz-4-amino-3-fluoropiperidine
• SCHEMBL3330069
• SB10841
• 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester

• MDL： MFCD14706198
• Inchi： 1S/C13H17FN2O2/c14-11-8-16(7-6-12(11)15)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9,15H2
• InChI Key： SYVUWEZGXXHYPH-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OCC2C=CC=CC=2)CCC1N

Computed Properties

• Exact Mass: 252.12740595g/mol
• Monoisotopic Mass: 252.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester

Research Brief on 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester (CAS: 1228631-13-7): Recent Advances and Applications

The compound 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester (CAS: 1228631-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements in the study of 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester is its application in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of selective cathepsin inhibitors, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The fluorinated piperidine moiety of the compound was found to enhance binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its role in protease inhibition, recent research has explored the compound's utility in the development of central nervous system (CNS) therapeutics. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester exhibit high blood-brain barrier permeability, suggesting potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. The study also highlighted the compound's favorable pharmacokinetic profile, with minimal off-target effects observed in animal models.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester have been reported. A 2022 patent application by a leading pharmaceutical company detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is expected to facilitate the compound's broader adoption in industrial-scale drug manufacturing. Furthermore, computational modeling studies have provided insights into the structural determinants of its bioactivity, enabling more rational design of derivatives with enhanced therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester-based therapeutics. Issues such as metabolic stability in vivo and potential toxicity profiles require further investigation. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapies.

In conclusion, 4-Amino-3-fluoropiperidine-1-carboxylic Acid Benzyl Ester (CAS: 1228631-13-7) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in protease inhibition and CNS drug development. Recent advancements in its synthesis and mechanistic understanding underscore its potential as a cornerstone for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic promise and overcome existing challenges.